2-(4-chlorophenyl)-6-nitro-1-{[4-(trifluoromethyl)benzyl]oxy}-1H-1,3-benzimidazole

• IUPAC Name: 2-(4-chlorophenyl)-6-nitro-1-[[4-(trifluoromethyl)phenyl]methoxy]benzimidazole
• InChI: InChI=1S/C21H13ClF3N3O3/c22-16-7-3-14(4-8-16)20-26-18-10-9-17(28(29)30)11-19(18)27(20)31-12-13-1-5-15(6-2-13)21(23,24)25/h1-11H,12H2
• InChI Key: WBYQNJOJSVJFPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CON2C3=C(C=CC(=C3)[N+](=O)[O-])N=C2C4=CC=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C21H13ClF3N3O3
• Molecular Weight: 447.8 g/mol

Description

Molecular Structure Analysis

• Geometry : The compound adopts a specific conformation due to steric interactions between substituents. Computational studies using density functional theory (e.g., B3LYP) have elucidated its preferred geometry within a molecular cluster environment.

Scientific Research Applications

• Antimicrobial and Anticancer Properties : Benzimidazole derivatives, including those similar to the compound , have been identified as potent antimicrobial agents against various bacterial strains such as MSSA, MRSA, E. coli, and S. faecalis, and also exhibit significant anticancer activity against various cancer cell lines (Pham et al., 2022).

• Pharmacological Potentialities : Research on related benzimidazole derivatives has suggested potential pharmacological applications due to their unique structural features, which include promising antimicrobial properties (Billi et al., 2000).

• Synthesis and Antimicrobial Activity : The synthesis process of benzimidazole derivatives and their evaluation for antimicrobial activity has been explored, demonstrating their potential as antimicrobial agents (Abdellatif et al., 2013).

• Antitubercular Properties : Benzimidazole derivatives have been studied for their antitubercular properties, indicating their potential use in treating Mycobacterium tuberculosis infections (Kim et al., 2009).

• Antiviral Activity : Certain benzimidazole derivatives have shown significant in vitro activity against HIV, indicating their potential use as anti-HIV agents (Chimirri et al., 1991).

• Antihistaminic Agents : Studies on benzimidazole derivatives have explored their use as H1-antihistaminic agents, demonstrating their potential in treating allergic reactions (Iemura et al., 1986).

• Antihypertensive Activity : Benzimidazole derivatives have been investigated for their potential as antihypertensive agents, with certain compounds showing significant activity in this regard (Sharma et al., 2010).

• Role in Organic Magnetic Materials : Benzimidazole-based compounds have been studied for their role in organic magnetic materials, exploring their structural and magnetic properties (Ferrer et al., 2001).

Future Directions

: Structural Analysis and Reactivity Insights of (E)-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-5-((2 …